Cas no 4559-96-0 (1-(4-Bromophenyl)-4-chlorobutan-1-one)

1-(4-Bromophenyl)-4-chlorobutan-1-one structure
4559-96-0 structure
Product Name:1-(4-Bromophenyl)-4-chlorobutan-1-one
CAS No:4559-96-0
MF:C10H10BrClO
MW:261.542801380157
MDL:MFCD00001006
CID:85092
PubChem ID:78317
Update Time:2025-04-18

1-(4-Bromophenyl)-4-chlorobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-4-chlorobutan-1-one
    • 1-(4-Bromophenyl)-4-chloro-1-butanone
    • 4?Bromo-4-chlorobutyrophenone
    • 4'-Bromo-4-chlorobutyrophenone
    • p-Bromo-g-chlorobutyrophenone
    • 4′-Bromo-4-chlorobutyrophenone
    • 4-Bromo-4-Chlorobutyrophenone
    • O10286
    • 4-Chloro-p-bromobutyrophenone
    • NS00031549
    • CS-0204753
    • EINECS 224-930-3
    • SCHEMBL1502426
    • 6D2RTW7CSC
    • p-Bromo-.gamma.-chlorobutyrophenone
    • AKOS000120283
    • C10H10BrClO
    • 1-Butanone, 1-(4-bromophenyl)-4-chloro-
    • 1-(4-Bromophenyl)-4-chloro-1-butanone; 4?Bromo-4-chlorobutyrophenone
    • 4-Chloro-4'-bromobutyrophenone
    • 1-(4-bromo-phenyl)-4-chloro-butan-1-one
    • EN300-20323
    • UNII-6D2RTW7CSC
    • 4-Bromophenyl 3-chloropropyl ketone
    • MFCD00001006
    • Butyrophenone, 4'-bromo-4-chloro-
    • AS-49956
    • 1-(4-Bromophenyl)-4-chloro-1-butanone #
    • 4'-Bromo-4-chlorobutyrophenone, 98%
    • A872355
    • DTXSID00196558
    • 4559-96-0
    • p-Bromo-gamma-chlorobutyrophenone
    • DTXCID40119049
    • MDL： MFCD00001006
    • Inchi： 1S/C10H10BrClO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2,7H2
    • InChI Key： WJKPUMBLABGUCQ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(CCCCl)=O

Computed Properties

  • Exact Mass: 259.96000
  • Monoisotopic Mass: 259.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.4780 (rough estimate)
  • Melting Point: 35.5-38 °C(lit.)
  • Boiling Point: 352.8℃ at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.5963 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 17.07000
  • LogP: 3.65080
  • Solubility: Uncertain

1-(4-Bromophenyl)-4-chlorobutan-1-one Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Risk Phrases：R36/37/38
  • Safety Term：S24/25

1-(4-Bromophenyl)-4-chlorobutan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Bromophenyl)-4-chlorobutan-1-one Pricemore >>

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1-(4-Bromophenyl)-4-chlorobutan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4559-96-0)1-(4-Bromophenyl)-4-chlorobutan-1-one
Order Number:A872355
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):446.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4559-96-0)1-(4-Bromophenyl)-4-chlorobutan-1-one
A872355
Purity:99%
Quantity:100g
Price ($):446.0
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